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Compound of Interest

Compound Name:
E-3-(METHYL PHENYL

AMINO)-2-PROPENAL

Cat. No.: B087139 Get Quote

A-Technical-Guide-to-(E)-3-
(Methyl(phenyl)amino)prop-2-enal
For Researchers, Scientists, and Drug Development Professionals

Core Identity and Structure
(E)-3-(Methyl(phenyl)amino)prop-2-enal, a member of the enaminone class of compounds,

possesses a unique structural framework that makes it a valuable intermediate in organic

synthesis. Its IUPAC name is (E)-3-(N-methylanilino)prop-2-enal[1]. The defining features of

this molecule are an aldehyde functional group in conjugation with an enamine system, where

the nitrogen atom is substituted with both a methyl and a phenyl group. The '(E)' designation

specifies the stereochemistry of the carbon-carbon double bond, indicating that the higher

priority substituents on each carbon are on opposite sides.

Key Identifiers:

Molecular Formula: C₁₀H₁₁NO[1][2]

Molecular Weight: 161.20 g/mol [1]

CAS Numbers: 14189-82-3, 34900-01-1[1][2]
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Synonyms: 3-(Methyl(phenyl)amino)acrylaldehyde, 3-(N-Phenyl-N-methyl)aminoacrolein,

trans-3-(N-Methylanilino)acrolein[1][2]

Chemical Structure:

(E)-3-(Methyl(phenyl)amino)prop-2-enal

Physicochemical Properties
A summary of the key physicochemical properties is provided below, offering a quick reference

for experimental planning and execution.

Property Value Source(s)

Appearance Pale Brown to Brown Solid [3]

Melting Point 166 °C (decomposes) [2][3]

Boiling Point 144-145 °C at 0.8 Torr [2][3]

Density 1.064 ± 0.06 g/cm³ (Predicted) [3]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Very Slightly)
[3]

Storage

Store under inert gas (Nitrogen

or Argon) at 2-8°C. Air

sensitive.

[3]

Experimental Protocols: Synthesis
While specific high-yield, detailed protocols for (E)-3-(Methyl(phenyl)amino)prop-2-enal are not

extensively published in peer-reviewed journals, its synthesis can be inferred from general

methods for producing 3-aminopropenals. A common route involves the reaction of a suitable

amine with a propargyl aldehyde or its equivalent.

General Synthesis Workflow:

The synthesis of related 3-aminopropanals and their derivatives often involves multi-step

processes. For instance, the synthesis of 3-aminopropanal diethylacetal can be achieved via a
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Gabriel synthesis, starting from the corresponding alkyl halide. This involves the reaction with

potassium phthalimide followed by hydrazinolysis to release the free amine. Another method

involves the formation of an alkyl azide followed by catalytic hydrogenation.

A plausible synthetic route for (E)-3-(Methyl(phenyl)amino)prop-2-enal could involve the

condensation of N-methylaniline with malondialdehyde or a malondialdehyde equivalent.

Illustrative Synthesis Pathway:

N-Methylaniline

Condensation Reaction

Malondialdehyde
(or equivalent)

(E)-3-(Methyl(phenyl)amino)prop-2-enal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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